Cas no 521066-18-2 (4H-1-Benzopyran-4-one, 5,6,7-trihydroxy-2-(2-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 5,6,7-trihydroxy-2-(2-methoxyphenyl)-
• CAS No: 521066-18-2
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 360625
• PubChem ID: 10913608
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5,6,7-trihydroxy-2-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,6,7-trihydroxy-2-(2-methoxyphenyl)-
• 5,6,7-trihydroxy-2-(2-methoxyphenyl)chromen-4-one
• 521066-18-2
• SCHEMBL2961755
• DTXSID90448194
• 5,6,7-Trihydroxy-2-(2-methoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C16H12O6/c1-21-11-5-3-2-4-8(11)12-6-9(17)14-13(22-12)7-10(18)15(19)16(14)20/h2-7,18-20H,1H3
• InChI Key： OHWUYMZEFLQFQB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=C(C(=CC1=2)O)O)O)=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids